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Compound of Interest

Compound Name: Azido-PEG12-NHS ester

Cat. No.: B605811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the covalent labeling of antibodies with Azido-
PEG12-NHS ester. This procedure enables the introduction of azide functionalities onto an

antibody, which can then be used in a variety of downstream applications, most notably in "click

chemistry" for the site-specific conjugation of molecules such as drugs, imaging agents, or

nanoparticles.[1][2][3]

The N-Hydroxysuccinimide (NHS) ester group reacts efficiently with primary amines, such as

the side chains of lysine residues on the antibody, to form stable amide bonds.[4][5][6] The

polyethylene glycol (PEG) spacer enhances the solubility and reduces the potential for

aggregation of the modified antibody.[7]

Quantitative Data Summary
The efficiency of the labeling reaction and the recovery of the final conjugate are critical

parameters. The following table summarizes typical quantitative data expected from this

protocol.
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Parameter Typical Value Notes

Degree of Labeling (DOL) 2 - 6 azides per antibody

The DOL can be controlled by

adjusting the molar ratio of

Azido-PEG12-NHS ester to the

antibody. A 20-fold molar

excess typically yields 4-6

labels per antibody.[8][9]

Antibody Recovery > 85%

Purification using spin

desalting columns generally

results in high recovery of the

antibody conjugate.

Labeling Efficiency 20% - 35%

This is the percentage of the

labeling reagent that is

covalently attached to the

antibody. Efficiency is

dependent on antibody

concentration.[4]

Purity of Final Conjugate > 95%

Assessed by SDS-PAGE,

which will show an increase in

the molecular weight of the

antibody, and by HPLC to

confirm the removal of

unconjugated labeling reagent.

Stability of Conjugate > 1 year at -20°C

When stored appropriately in a

suitable buffer, the azide-

modified antibody is stable for

long-term use.

Experimental Protocols
This section details the necessary materials and step-by-step procedures for labeling an

antibody with Azido-PEG12-NHS ester.

Materials Required
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Antibody: 1-10 mg/mL in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS).[2][8] If

the antibody is in a buffer containing primary amines (e.g., Tris or glycine), it must be

exchanged into an amine-free buffer.[4][10]

Azido-PEG12-NHS ester: Stored at -20°C with desiccant.

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF): To dissolve the Azido-
PEG12-NHS ester.[5][8]

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.0-8.5.[4][5]

Quenching Buffer: 1 M Tris-HCl, pH 8.0.[2]

Purification: Size-exclusion chromatography spin desalting columns or dialysis cassettes.[4]

[8][11]

General Laboratory Equipment: Pipettes, microcentrifuge tubes, vortex mixer,

spectrophotometer.

Experimental Workflow Diagram
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Preparation

node_prep node_reagent node_reaction node_quench node_purify node_char Prepare Antibody Solution
(1-10 mg/mL in amine-free buffer)

Labeling Reaction
(Add 20-fold molar excess of NHS ester to antibody.

Incubate for 30-60 min at RT or 2h on ice.)

Prepare Azido-PEG12-NHS Ester
(10 mM in anhydrous DMSO)

Quench Reaction
(Add quenching buffer to a final

concentration of 50-100 mM Tris.)

Purification
(Remove excess reagent via

spin desalting column or dialysis.)

Characterization & Storage
(Determine DOL and concentration.

Store at 4°C or -20°C.)
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Application Workflow

node_ab node_cell node_payload node_click node_effect Azide-Labeled Antibody

Target Cell with
Surface Receptor

Binding

Click Chemistry
(SPAAC or CuAAC)

Alkyne-Modified Payload
(e.g., Drug, Fluorophore)

Downstream Effect
(e.g., Cell Death, Imaging Signal)

Conjugation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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